molecular formula C5H7NO B2775777 4-Isocyanatobut-1-ene CAS No. 52114-85-9

4-Isocyanatobut-1-ene

Cat. No. B2775777
CAS RN: 52114-85-9
M. Wt: 97.117
InChI Key: VNKGGLJCICOLTE-UHFFFAOYSA-N
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Description

Synthesis Analysis

ICBE is primarily synthesized through the reaction of allylamine and phosgene. This reaction produces allyl chloroformate, which is then reacted with ammonia to produce ICBE.


Molecular Structure Analysis

The chemical structure of ICBE consists of a four-carbon chain with a reactive isocyanate group at one end and a double bond at the other.


Chemical Reactions Analysis

ICBE can be analyzed using various analytical methods, including gas chromatography (GC), high-performance liquid chromatography (HPLC), liquid chromatography-mass spectrometry (LC-MS), and Fourier transform infrared spectroscopy (FTIR).


Physical And Chemical Properties Analysis

ICBE is a highly reactive and volatile liquid that has a molecular weight of 113.12 g/mol and a boiling point of 115°C. It has a flash point of 11 °C and is highly flammable. ICBE is soluble in most organic solvents and has low water solubility.

Safety and Hazards

Isocyanates, including ICBE, are powerful irritants to the mucous membranes of the eyes and gastrointestinal and respiratory tracts . Direct skin contact can also cause marked inflammation . Isocyanates can also sensitize workers, making them subject to severe asthma attacks if they are exposed again . Death from severe asthma in some sensitized subjects has been reported .

properties

IUPAC Name

4-isocyanatobut-1-ene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7NO/c1-2-3-4-6-5-7/h2H,1,3-4H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VNKGGLJCICOLTE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCCN=C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

97.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Isocyanatobut-1-ene

CAS RN

52114-85-9
Record name 4-isocyanatobut-1-ene
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